Cas no 90012-79-6 (4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE)
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE Chemical and Physical Properties
Names and Identifiers
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- 4H-Imidazo[4,5-c]pyridin-4-one, 1,5-dihydro-1-methyl-, hydrazone
- (1-methylimidazo[4,5-c]pyridin-4-yl)hydrazine
- 4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE
- 4-Hydrazinyl-1-methyl-1H-imidazo[4,5-c]pyridine
- Oprea1_001701
- DTXSID50553819
- AKOS006342246
- 90012-79-6
-
- MDL: MFCD00619351
- Inchi: 1S/C7H9N5/c1-12-4-10-6-5(12)2-3-9-7(6)11-8/h2-4H,8H2,1H3,(H,9,11)
- InChI Key: FSTBYMKRQVXZJG-UHFFFAOYSA-N
- SMILES: N1(C)C=NC2C(NN)=NC=CC1=2
Computed Properties
- Exact Mass: 163.08579531g/mol
- Monoisotopic Mass: 163.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 68.8Ų
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-276365-1.0g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 1.0g |
$821.0 | 2023-03-01 | ||
| Enamine | EN300-276365-2.5g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 2.5g |
$1701.0 | 2023-09-10 | ||
| Enamine | EN300-276365-5.0g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 5.0g |
$2154.0 | 2023-03-01 | ||
| Enamine | EN300-276365-10.0g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 10.0g |
$2708.0 | 2023-03-01 | ||
| Enamine | EN300-276365-1g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 1g |
$821.0 | 2023-09-10 | ||
| Enamine | EN300-276365-5g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 5g |
$2154.0 | 2023-09-10 | ||
| Enamine | EN300-276365-10g |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO[4,5-C]PYRIDINE |
90012-79-6 | 10g |
$2708.0 | 2023-09-10 |
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE
Comprehensive Overview of 4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE (CAS No. 90012-79-6): Properties, Applications, and Research Insights
4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE (CAS No. 90012-79-6) is a heterocyclic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms like 1-methyl-4-hydrazinylimidazopyridine, belongs to the imidazopyridine family, a class known for its diverse biological activities. Researchers and industry professionals frequently search for terms such as "imidazopyridine derivatives," "hydrazinyl compounds," and "CAS 90012-79-6 applications" to explore its potential.
The molecular formula of 4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE includes a hydrazinyl group, which contributes to its reactivity and utility in synthetic chemistry. Recent studies highlight its role as a building block for designing novel small-molecule inhibitors and bioconjugates, aligning with the growing demand for targeted drug discovery. Searches for "imidazopyridine in drug development" and "hydrazinyl group reactivity" reflect the compound's relevance in modern medicinal chemistry.
From a structural perspective, the presence of both nitrogen-rich rings and the hydrazine moiety makes CAS 90012-79-6 a versatile intermediate. It is often investigated for its potential in kinase inhibition and enzyme modulation, topics frequently queried in academic and industrial databases. The compound's stability under physiological conditions also makes it a candidate for pro-drug design, a trending topic in precision medicine discussions.
In addition to pharmaceutical applications, 4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE has been explored in material science, particularly in the synthesis of coordination polymers and ligand frameworks. Queries like "imidazopyridine in materials chemistry" underscore its cross-disciplinary appeal. Its ability to form stable complexes with transition metals opens doors for innovations in catalysis and sensor development.
Safety and handling of CAS 90012-79-6 are critical considerations, though it is not classified as hazardous under standard regulations. Researchers often search for "imidazopyridine safety data" and "hydrazinyl compound storage" to ensure compliance with laboratory protocols. Proper handling ensures its effective use in high-throughput screening and combinatorial chemistry, both hot topics in AI-driven drug discovery.
The future of 4-HYDRAZINYL-1-METHYL-1H-IMIDAZO4,5-CPYRIDINE research lies in its integration with computational chemistry tools. Searches for "molecular docking with imidazopyridines" and "QSAR studies" highlight the intersection of this compound with machine learning in drug design. As the scientific community prioritizes sustainable chemistry, this compound's role in green synthesis methods is also gaining traction.
In summary, CAS No. 90012-79-6 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its structural features and reactivity profile continue to inspire innovations, making it a subject of persistent interest in both academic and industrial research. Keywords like "imidazopyridine synthesis" and "hydrazinyl derivatives" will likely remain prominent in scientific literature and search trends.
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